Cas no 1153287-97-8 (5-Amino-2-fluoro-N-methylbenzamide)

• Product Name: 5-Amino-2-fluoro-N-methylbenzamide
• CAS No: 1153287-97-8
• MF: C₈H₉FN₂O
• MW: 168.168265104294
• MDL: MFCD09909323
• CID: 1088286
• PubChem ID: 43510683
• Update Time: 2025-05-20

5-Amino-2-fluoro-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-fluoro-N-methylbenzamide
• 5-amino-2-fluoro-N-methylbenzamide(SALTDATA: HCl)
• AS-44676
• 1153287-97-8
• BBL031627
• AB3027
• STL198220
• Z425805718
• MFCD09909323
• SCHEMBL2301531
• DTXSID00656102
• AKOS005063183
• DB-185680
• EN300-60568

• MDL： MFCD09909323
• Inchi： 1S/C8H9FN2O/c1-11-8(12)6-4-5(10)2-3-7(6)9/h2-4H,10H2,1H3,(H,11,12)
• InChI Key： LOKXXWPLTXZUMQ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(NC)=O)N

Computed Properties

• Exact Mass: 168.06989108g/mol
• Monoisotopic Mass: 168.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 5-Amino-2-fluoro-N-methylbenzamide

5-Amino-2-fluoro-N-methylbenzamide (CAS No. 1153287-97-8): An Overview of Its Properties, Applications, and Recent Research

5-Amino-2-fluoro-N-methylbenzamide (CAS No. 1153287-97-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug development and chemical synthesis.

The molecular formula of 5-Amino-2-fluoro-N-methylbenzamide is C₈H₉FN₂O, and its molecular weight is approximately 166.17 g/mol. The compound features a benzene ring substituted with an amino group at the 5-position, a fluoro group at the 2-position, and an N-methyl amide group at the 4-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

In terms of physical properties, 5-Amino-2-fluoro-N-methylbenzamide is a white crystalline solid that is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point is reported to be around 140-142°C. The compound's solubility and stability in various solvents make it suitable for use in a wide range of chemical reactions and analytical techniques.

The biological activity of 5-Amino-2-fluoro-N-methylbenzamide has been the focus of several recent studies. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound can inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This property makes it a promising lead compound for the development of novel therapeutic agents.

A study published in the Journal of Medicinal Chemistry in 2023 reported that 5-Amino-2-fluoro-N-methylbenzamide exhibited potent inhibitory activity against the enzyme cyclin-dependent kinase 4 (CDK4), which is overexpressed in many types of cancer. The researchers found that the compound effectively reduced cell proliferation in several cancer cell lines, suggesting its potential as an anticancer agent. Further studies are underway to optimize its structure and improve its pharmacological properties for clinical applications.

In addition to its potential as an anticancer agent, 5-Amino-2-fluoro-N-methylbenzamide has also shown promise in the treatment of neurological disorders. A recent study published in the Journal of Neurochemistry demonstrated that this compound could modulate the activity of certain neurotransmitter receptors, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The researchers found that the compound improved cognitive function and reduced neuroinflammation in animal models, highlighting its potential as a neuroprotective agent.

The synthetic routes for preparing 5-Amino-2-fluoro-N-methylbenzamide have been well-documented in the literature. One common method involves the reaction of 2-fluoro-5-nitrobenzoic acid with methylamine followed by reduction of the nitro group to an amino group using hydrogen gas and a palladium catalyst. This multi-step process yields high-purity product with good yields, making it suitable for large-scale production.

The safety profile of 5-Amino-2-fluoro-N-methylbenzamide has also been evaluated in several preclinical studies. Toxicity assessments have shown that the compound has low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further safety studies are necessary to ensure its safe use in humans.

In conclusion, 5-Amino-2-fluoro-N-methylbenzamide (CAS No. 1153287-97-8) is a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.